Cas no 1609-47-8 (Diethyl pyrocarbonate)

Diethyl pyrocarbonate (DEPC) is a highly reactive alkylating agent commonly used as a sterilizing and inactivating agent in molecular biology and biochemistry. Its primary function is to inhibit RNases, ensuring RNA integrity during experimental procedures. DEPC reacts with histidine residues and other nucleophilic groups, effectively denaturing enzymes that degrade nucleic acids. It is particularly valuable for treating water, buffers, and labware to maintain RNase-free conditions. Due to its volatility and reactivity, DEPC must be handled with care, typically requiring subsequent heat treatment to hydrolyze residual traces. Its efficacy in nucleic acid research makes it a critical reagent for maintaining sample purity and accuracy in sensitive applications.
Diethyl pyrocarbonate structure
Diethyl pyrocarbonate structure
Product Name:Diethyl pyrocarbonate
CAS No:1609-47-8
MF:C6H10O5
MW:162.140602588654
MDL:MFCD00009106
CID:41657
PubChem ID:24849799
Update Time:2025-06-15

Diethyl pyrocarbonate Chemical and Physical Properties

Names and Identifiers

    • Diethyl pyrocarbonate
    • Diethyl oxydiformate
    • Ethoxyformic anhydride
    • Pyrocarbonic acid diethyl ester
    • Diethyl dicarbonate
    • dicarbonicaciddiethylester
    • Diethyl ester of pyrocarbonic acid
    • Diethyl pyrocarbonic acid
    • Diethylester kyseliny diuhlicite
    • DEPC
    • DIETHYLPYROCARBONATE (DEPC)
    • DEP,DEPC,Diethyl dicarbonate
    • ethoxycarbonyl ethyl carbonate
    • Ethoxyformic acid anhydride
    • DEP
    • Baycovin
    • Ethyl pyrocarbonate
    • Diethylpyrocarbonate
    • Dicarbonic acid, diethyl ester
    • Dicarbonic acid diethyl ester
    • Piref
    • Diethylpyrokarbonat
    • Oxydiformic acid diethyl ester
    • Pyrocarbonate d'ethyle
    • Pyrokohlensaeure diaethyl ester
    • Pyrocarbonic acid, diethyl ester
    • InChI=1/C6H10O5/c1-3-9-5(7)11-6(8)10-4-2/h3-4H2,1-2H
    • FT-0657552
    • EN300-84341
    • EINECS 216-542-8
    • Diethyl pyrocarbonate, 97%
    • H11295
    • Pyrocarbonate, Diethyl
    • Anhydride, Ethoxyformic
    • Q421385
    • AKOS015900388
    • CAS-1609-47-8
    • carbonic acid, ethoxycarbonyl ethyl ester
    • Dicarbonic acid, C,C'-diethyl ester
    • Diethyl pyrocarbonate, >=97% (NMR)
    • DTXCID1030319
    • Dicarbonic acid, 1,3-diethyl ester
    • Oxydiformate, Diethyl
    • CARBONIC ACID,ETHYL ESTER,ANHYDRIDE
    • Dicarbonate, Diethyl
    • Tox21_303976
    • Diethylpyrokarbonat [Czech]
    • HY-D0846
    • CCRIS 4920
    • BRN 0637031
    • LMR3LZG146
    • Diethyl pyrocarbonate, purum, >=97.0% (NT)
    • BDBM50035000
    • CHEBI:59051
    • Diethyldicarbonate
    • Pyrocarbonate d''ethyle
    • 3,3',5,5'-tetraethylbenzidine
    • CS-0014816
    • UE-5908
    • DKD
    • FORMIC ACID, OXYDI-, DIETHYL ESTER
    • DTXSID2051764
    • 4-03-00-00018 (Beilstein Handbook Reference)
    • AS-10585
    • 1609-47-8
    • Diethylester kyseliny diuhlicite [Czech]
    • DIETHYL PYROCARBONATE [MI]
    • NS00021720
    • UNII-LMR3LZG146
    • J-200332
    • A810205
    • Diethyl pyrocarbonate, 99% (NT)
    • SCHEMBL15582
    • CHEMBL55517
    • Diethyl pyrocarbonate, Vetec(TM) reagent grade, >=97%
    • NCGC00357200-01
    • DICARBONIC ACID C,C'-DIETHYL ESTER
    • MFCD00009106
    • Pyrocarbonate d'ethyle [French]
    • Pyrokohlensaeure diaethyl ester [German]
    • Dicarbonic Acid, Diethyl Ester; Formic Acid, Oxydi-, Diethyl Ester;
    • Formic acid, oxydi, diethyl ester
    • Dicarbonic acid, C,C'diethyl ester
    • DA-52522
    • Ue5908
    • MDL: MFCD00009106
    • Inchi: 1S/C6H10O5/c1-3-9-5(7)11-6(8)10-4-2/h3-4H2,1-2H3
    • InChI Key: FFYPMLJYZAEMQB-UHFFFAOYSA-N
    • SMILES: O(C(=O)OC(=O)OCC)CC
    • BRN: 637031

Computed Properties

  • Exact Mass: 162.05300
  • Monoisotopic Mass: 162.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • Surface Charge: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 61.8

Experimental Properties

  • Color/Form: Colorless viscous liquid
  • Density: 1.101 g/mL at 25 °C(lit.)
  • Melting Point: 69℃
  • Boiling Point: 93-94 °C/18 mmHg(lit.)
  • Flash Point: Fahrenheit: 156.2 ° f
    Celsius: 69 ° c
  • Refractive Index: n20/D 1.398(lit.)
  • Solubility: 95% ethanol: soluble4.5g/10 mL, clear, colorless
  • Water Partition Coefficient: SLOW DECOMPOSITION
  • Stability/Shelf Life: Combustible. Unstable - readily decomposes. Incompatible with strong oxidizing agents, strong acids, strong reducing agents, strong bases, ammonia.
  • PSA: 61.83000
  • LogP: 1.31600
  • Vapor Pressure: 2.88E-10mmHg at 25°C
  • Solubility: It is poorly soluble in water, disperses into carbon dioxide and ethanol in water, is miscible with ethanol, and is soluble in organic solvents and oils
  • Merck: 14,7998
  • Sensitiveness: Moisture Sensitive

Diethyl pyrocarbonate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302,H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:2810
  • WGK Germany:1
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: S26-S36-S37/39
  • FLUKA BRAND F CODES:4.4-9-21
  • RTECS:LQ9350000
  • Hazardous Material Identification: Xn
  • Hazard Level:6.1(b)
  • HazardClass:6.1(b)
  • PackingGroup:III
  • Packing Group:III
  • Risk Phrases:R22; R36/37/38
  • TSCA:Yes
  • Storage Condition:2-8°C

Diethyl pyrocarbonate Customs Data

  • HS CODE:29209085
  • Customs Data:

    China Customs Code:

    2920909090

    Overview:

    2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Diethyl pyrocarbonate Pricemore >>

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Diethyl pyrocarbonate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:1609-47-8)Diethyl pyrocarbonate
Order Number:LE9721;LE26663811;LE5223
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:02
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:1609-47-8)Diethyl pyrocarbonate
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Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
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Amadis Chemical Company Limited
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(CAS:1609-47-8)Diethyl pyrocarbonate
Order Number:A810205
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:52
Price ($):295.0
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Diethyl pyrocarbonate Related Literature

Additional information on Diethyl pyrocarbonate

Comprehensive Guide to Diethyl Pyrocarbonate (CAS No. 1609-47-8): Properties, Applications, and Safety

Diethyl pyrocarbonate (DEPC), with the CAS number 1609-47-8, is a versatile chemical compound widely used in molecular biology, pharmaceuticals, and food preservation. Its unique properties make it invaluable for RNAse inactivation, sterilization, and enzyme inhibition. This guide explores its molecular structure, applications, and answers frequently asked questions to address modern research trends.

The chemical formula of diethyl pyrocarbonate is C6H10O5, and it is classified as a diethyl ester of pyrocarbonic acid. Its reactive nature allows it to modify nucleic acids and proteins, making it a critical tool in PCR workflows and laboratory sterilization. Researchers often search for "DEPC vs. autoclaving" or "how to inactivate RNAse with DEPC," highlighting its role in contamination control.

In the food industry, DEPC (CAS 1609-47-8) serves as a preservative due to its ability to inhibit microbial growth. However, its use is regulated, and alternatives like "natural preservatives" are gaining traction. A trending query is "is DEPC safe in food processing," reflecting consumer concerns about synthetic additives. Studies confirm its breakdown into ethanol and CO2, minimizing residual toxicity.

From an SEO perspective, terms like "buy diethyl pyrocarbonate" or "DEPC solubility" rank highly, indicating commercial and academic demand. The compound’s hydrolysis sensitivity requires storage in anhydrous conditions, a detail often queried as "DEPC storage guidelines." Its half-life in aqueous solutions (~30 minutes at pH 7) is another hotspot for researchers.

Innovations in green chemistry have spurred interest in DEPC alternatives, such as UV sterilization or enzymatic RNAse removers. Yet, diethyl pyrocarbonate remains irreplaceable for high-precision applications. Recent publications on "DEPC in mRNA vaccine production" underscore its relevance in biotech advancements.

To summarize, CAS 1609-47-8 (diethyl pyrocarbonate) bridges multiple industries with its dual role as a nucleic acid modifier and antimicrobial agent. By addressing trending queries and emphasizing its degradation pathway and handling protocols, this article aligns with both scientific rigor and user intent.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1609-47-8)Diethyl pyrocarbonate
LE9721;LE26663811;LE5223
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:1609-47-8)Diethyl pyrocarbonate
sfd5324
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email